Cas no 2171412-36-3 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171412-36-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5908382
• PubChem ID: 165813874
• Update Time: 2025-06-11

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid
• EN300-1472948
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid
• 2171412-36-3

• Inchi： 1S/C27H34N2O5/c1-4-10-18(15-24(30)28-17-27(3,5-2)25(31)32)29-26(33)34-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18-,27?/m1/s1
• InChI Key： MKKUJIUAECJFIS-XZATXCMXSA-N
• SMILES： O(C(N[C@H](CCC)CC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid

Recent Advances in the Study of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid (CAS: 2171412-36-3)

The compound 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid (CAS: 2171412-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, has been investigated for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a building block in the synthesis of complex peptides and its utility in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its presence in this molecule makes it a valuable reagent for the stepwise assembly of peptides. Recent advancements have demonstrated that 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid can be efficiently incorporated into peptide chains, enabling the synthesis of peptides with enhanced stability and bioactivity. Researchers have also explored its potential in the development of peptide-based drugs, particularly in targeting protein-protein interactions that are often challenging to modulate with small molecules.

In addition to its applications in peptide synthesis, this compound has been studied for its potential as a scaffold in medicinal chemistry. The branched alkyl chain and the Fmoc group provide opportunities for further chemical modifications, allowing researchers to tailor the molecule for specific biological targets. Recent publications have highlighted its use in the design of inhibitors for enzymes involved in disease pathways, such as proteases and kinases. These studies have shown promising results in preclinical models, suggesting that derivatives of this compound could lead to the development of new therapeutic agents.

Another notable area of research is the investigation of the physicochemical properties of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid. Understanding its solubility, stability, and reactivity under various conditions is critical for its application in drug development. Recent studies have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to characterize the compound and its derivatives. These efforts have provided valuable insights into its behavior in different environments, facilitating its use in more complex chemical and biological systems.

Looking ahead, the potential of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-2-methylbutanoic acid in drug discovery and development appears promising. Ongoing research is focused on optimizing its synthetic routes, exploring its biological activities, and evaluating its safety and efficacy in vivo. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the discovery of new therapeutics and the advancement of peptide-based medicine.